![molecular formula C5H7N3O B6210027 N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine CAS No. 42849-82-1](/img/no-structure.png)
N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine
Overview
Description
“N-[(1-methyl-1H-imidazol-5-yl)methylidene]hydroxylamine” is a chemical compound with a molecular weight of 125.13 . It is also known as 1-methyl-1H-imidazole-5-carbaldehyde oxime .
Synthesis Analysis
The synthesis of (1-Methyl-1H-imidazol-2-yl) methanol derivatives were prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride . The alcohols were convertible into the carbonyl compounds via the corresponding quaternary salts .Molecular Structure Analysis
The stable (1-methyl-1H-imidazol-2-yl) methanol system, R-C(OH)-C=N-CH=CH-NCH3, can be regarded as a masked form of the carbonyl group as well as a synthon of the group .Chemical Reactions Analysis
The alcohols were convertible into the carbonyl compounds via the corresponding quaternary salts . The stable (1-methyl-1H-imidazol-2-yl) methanol system, R-C(OH)-C=N-CH=CH-NCH3, can be regarded as a masked form of the carbonyl group as well as a synthon of the group .Scientific Research Applications
N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, such as peptides, nucleosides, and carbohydrates. It has also been used as a catalyst in organic synthesis, as an inhibitor of enzymes, and as a stabilizing agent in the storage of biological samples. In addition, this compound has been used in the study of protein-protein interactions and the study of enzyme kinetics.
Mechanism of Action
N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine acts as an inhibitor of enzymes, specifically those involved in the metabolism of carbohydrates. It is believed to do this by binding to the active site of the enzyme, preventing it from catalyzing the reaction. In addition, this compound has been shown to interact with metal ions, such as zinc and copper, which may be involved in the inhibition of certain metabolic pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In studies on the metabolism of carbohydrates, this compound has been shown to inhibit the activity of enzymes involved in the breakdown of carbohydrates. This can lead to an accumulation of sugars in the body, which can lead to an increase in blood sugar levels. In addition, this compound has been shown to inhibit the activity of certain enzymes involved in the synthesis of fatty acids, which can lead to an accumulation of fatty acids in the body.
Advantages and Limitations for Lab Experiments
N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine is a useful reagent, catalyst, and inhibitor for a variety of laboratory experiments. It is relatively easy to obtain and use, and it is relatively stable in aqueous solutions. However, it is important to note that this compound is toxic and should be handled with care. In addition, this compound is not soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine has a wide range of applications in scientific research and has been used in a variety of experiments. However, there are still many potential future directions for research involving this compound. For example, further research could be done to investigate the mechanisms of action of this compound, as well as its effects on different biochemical and physiological pathways. In addition, further research could be done to investigate the potential applications of this compound in drug development and other medical applications. Finally, further research could be done to explore the potential uses of this compound in industrial processes, such as the synthesis of organic compounds.
Synthesis Methods
N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine is typically synthesized from 2-imidazolidinone and formaldehyde. The reaction involves the condensation of 2-imidazolidinone and formaldehyde in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid. The reaction is typically carried out at room temperature and yields a slightly yellowish or brownish compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(1-methyl-1H-imidazol-2-yl)methylidene]hydroxylamine involves the condensation of 1-methyl-1H-imidazole-2-carbaldehyde with hydroxylamine hydrochloride in the presence of a base.", "Starting Materials": [ "1-methyl-1H-imidazole-2-carbaldehyde", "hydroxylamine hydrochloride", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Dissolve 1-methyl-1H-imidazole-2-carbaldehyde in a suitable solvent (e.g. ethanol).", "Add hydroxylamine hydrochloride and base to the reaction mixture.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with a suitable solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product." ] } | |
CAS RN |
42849-82-1 |
Molecular Formula |
C5H7N3O |
Molecular Weight |
125.1 |
Purity |
95 |
Origin of Product |
United States |
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